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Compound of Interest

Compound Name: BYK204165

Cat. No.: B1668166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of BYK204165 in

dimethyl sulfoxide (DMSO) for use in various experimental settings. BYK204165 is a potent

and selective inhibitor of Poly(ADP-ribose) polymerase 1 (PARP1), a key enzyme in DNA repair

and other cellular processes.[1][2][3] Accurate preparation of BYK204165 solutions is critical

for obtaining reliable and reproducible experimental results.

Compound Information and Solubility
BYK204165 is a small molecule with the chemical formula C₁₅H₁₂N₂O₂ and a molecular weight

of 252.27 g/mol .[2][4] It is sparingly soluble in water and ethanol but exhibits good solubility in

DMSO.[2]

Table 1: Quantitative Data for BYK204165
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Property Value Source(s)

Molecular Formula C₁₅H₁₂N₂O₂ [4]

Molecular Weight 252.27 g/mol [2][4]

CAS Number 1104546-89-5 [4][5]

Appearance A crystalline solid [5]

Solubility in DMSO

10 mg/mL (39.64 mM) to 125

mg/mL (495.50 mM).[1][5] The

use of fresh, anhydrous DMSO

is recommended as its

hygroscopic nature can reduce

solubility.[1][2] Ultrasonication

may be required to achieve

higher concentrations.[1]

[1][2][5]

Inhibitory Activity

hPARP-1 (human): pIC₅₀ =

7.35, pKᵢ = 7.05mPARP-2

(murine): pIC₅₀ = 5.38Displays

approximately 100-fold

selectivity for PARP-1 over

PARP-2.[1]

[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 50 mM stock solution of BYK204165 in DMSO.

Materials:

BYK204165 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials
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Calibrated pipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Calculate the required mass of BYK204165:

To prepare 1 mL of a 50 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 50 mmol/L x 0.001 L x 252.27 g/mol x 1000 mg/g = 12.61 mg

Weigh the BYK204165 powder:

Carefully weigh out 12.61 mg of BYK204165 powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous, sterile DMSO to the tube containing the BYK204165 powder.

Dissolution:

Cap the tube tightly and vortex for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10

minutes.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 2 years).[1][2]
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Table 2: Preparation of Stock Solutions

Desired Concentration
Volume of DMSO for 1 mg
BYK204165

Volume of DMSO for 5 mg
BYK204165

1 mM 3.964 mL 19.82 mL

5 mM 0.793 mL 3.964 mL

10 mM 0.396 mL 1.982 mL

50 mM 0.079 mL 0.396 mL

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the DMSO stock solution into a cell culture medium for

use in experiments.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept as low as

possible to avoid solvent-induced toxicity. A final DMSO concentration of less than 0.5% is

generally recommended.

Always include a vehicle control (cell culture medium with the same final concentration of

DMSO) in your experiments.

Procedure:

Thaw the stock solution:

Thaw a single-use aliquot of the BYK204165 DMSO stock solution at room temperature.

Calculate the required volume of stock solution:

Determine the final concentration of BYK204165 required for your experiment.

Use the formula M₁V₁ = M₂V₂ to calculate the volume of the stock solution needed.
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M₁ = Concentration of the stock solution

V₁ = Volume of the stock solution to be added

M₂ = Final concentration in the cell culture medium

V₂ = Final volume of the cell culture medium

Prepare the working solution:

Warm the required volume of cell culture medium to 37°C.

Add the calculated volume of the BYK204165 stock solution to the pre-warmed medium.

Mix thoroughly by gentle pipetting or inverting the tube.

Application:

The prepared working solution is now ready to be added to your cells.

Visualizations
Signaling Pathway of PARP1 Inhibition by BYK204165
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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